Cas no 2411283-70-8 (methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate)
methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[[(2-chloroacetyl)amino]methyl]-2-methoxy-, methyl ester
- methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate
-
- MDL: MFCD32858605
- Inchi: 1S/C12H14ClNO4/c1-17-10-4-3-8(7-14-11(15)6-13)5-9(10)12(16)18-2/h3-5H,6-7H2,1-2H3,(H,14,15)
- InChI Key: OZFJUDNDZLXHKQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(CNC(CCl)=O)=CC=C1OC
methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23453-0.05g |
methyl 5-[(2-chloroacetamido)methyl]-2-methoxybenzoate |
2411283-70-8 | 95% | 0.05g |
$246.0 | 2024-06-19 | |
| 1PlusChem | 1P02AEE8-50mg |
methyl 5-[(2-chloroacetamido)methyl]-2-methoxybenzoate |
2411283-70-8 | 90% | 50mg |
$356.00 | 2023-12-18 |
methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate
Recent Advances in the Study of Methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate (CAS: 2411283-70-8)
Methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate (CAS: 2411283-70-8) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloroacetamido and methoxybenzoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.
The synthesis of methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate involves a multi-step chemical process, starting with the functionalization of 2-methoxybenzoic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity. These developments are crucial for its application in drug discovery and development.
One of the key areas of interest is the compound's potential as a building block for the development of novel anticancer agents. Preliminary studies have demonstrated that methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate can be modified to target specific cellular pathways involved in cancer progression. For instance, its chloroacetamido group has been shown to interact with thiol-containing proteins, leading to the inhibition of key enzymes in cancer cells. This mechanism is being explored in the context of drug-resistant cancers, where traditional therapies often fail.
In addition to its anticancer properties, methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate has also been investigated for its antimicrobial activity. Recent in vitro studies have revealed its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell wall synthesis and protein function makes it a promising candidate for the development of new antibiotics. Researchers are currently optimizing its structure to enhance its potency and reduce potential side effects.
Another notable application of this compound is in the field of neurodegenerative diseases. Studies have suggested that methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate may have neuroprotective effects, potentially slowing the progression of conditions such as Alzheimer's and Parkinson's disease. Its mechanism of action involves the modulation of oxidative stress and inflammation pathways, which are key contributors to neurodegeneration. Ongoing research is focused on elucidating these pathways and identifying potential therapeutic targets.
Despite these promising findings, challenges remain in the clinical translation of methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. Researchers are also exploring novel drug delivery systems, such as nanoparticles and liposomes, to enhance the compound's efficacy and reduce adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and bring this compound closer to therapeutic application.
In conclusion, methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate (CAS: 2411283-70-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from anticancer and antimicrobial agents to neuroprotective therapies, underscore its potential as a valuable tool in drug discovery. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the challenges associated with its clinical use. This brief highlights the latest advancements and future directions for this compound, providing valuable insights for researchers in the field.
2411283-70-8 (methyl 5-(2-chloroacetamido)methyl-2-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)